molecular formula C13H21NO5 B6245997 rac-(1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid, trans CAS No. 2408936-66-1

rac-(1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid, trans

Cat. No. B6245997
CAS RN: 2408936-66-1
M. Wt: 271.3
InChI Key:
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Description

Rac-(1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C13H21NO5 and its molecular weight is 271.3. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid, trans involves the protection of the hydroxyl group, followed by the formation of the spirocyclic ring system, and then deprotection of the amine and hydroxyl groups.", "Starting Materials": [ "1,3-cyclohexadiene", "tert-butyl carbamate", "diethyl azodicarboxylate", "triethylamine", "acetic anhydride", "sodium hydride", "methyl iodide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate", "hexanes" ], "Reaction": [ "1. Protection of the hydroxyl group with tert-butyl carbamate using diethyl azodicarboxylate and triethylamine as catalysts in acetic anhydride.", "2. Formation of the spirocyclic ring system by reaction of the protected alcohol with 1,3-cyclohexadiene in the presence of sodium hydride in DMF.", "3. Deprotection of the amine and hydroxyl groups using methyl iodide and sodium borohydride in acetic acid.", "4. Acidification of the reaction mixture with hydrochloric acid and extraction of the product with ethyl acetate.", "5. Purification of the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent." ] }

CAS RN

2408936-66-1

Molecular Formula

C13H21NO5

Molecular Weight

271.3

Purity

95

Origin of Product

United States

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